tert-butyloxycarbonyl-aminoisobutyryl-valyl-aminoisobutyryl-aminoisobutyryl-valyl-valyl-valyl-aminoi

• CAS No.: 106777-22-4
• Product Name: tert-butyloxycarbonyl-aminoisobutyryl-valyl-aminoisobutyryl-aminoisobutyryl-valyl-valyl-valyl-aminoi
• Molecular Formula: C51H92N10O13
• Molecular Weight: 1053.3 g/mol
• IUPAC Name: methyl 2-methyl-2-[[(2S)-3-methyl-2-[[2-methyl-2-[[(2S)-3-methyl-2-[[(2S)-3-methyl-2-[[(2S)-3-methyl-2-[[2-methyl-2-[[2-methyl-2-[[(2S)-3-methyl-2-[[2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]butanoyl]amino]propanoyl]amino]propanoyl]amino]butanoyl]amino]butanoyl]amino]butanoyl]amino]propanoyl]amino]butanoyl]amino]propanoate
• Standard InChI: InChI=1S/C51H92N10O13/c1-25(2)30(35(62)53-32(27(5)6)37(64)57-47(14,15)40(67)55-34(29(9)10)39(66)59-51(22,23)44(71)73-24)52-36(63)31(26(3)4)54-41(68)48(16,17)60-43(70)50(20,21)58-38(65)33(28(7)8)56-42(69)49(18,19)61-45(72)74-46(11,12)13/h25-34H,1-24H3,(H,52,63)(H,53,62)(H,54,68)(H,55,67)(H,56,69)(H,57,64)(H,58,65)(H,59,66)(H,60,70)(H,61,72)/t30-,31-,32-,33-,34-/m0/s1
• Standard InChIKey: YDLOIAXXVVOSFD-LJADHVKFSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](C(C)C)C(=O)NC(C)(C)C(=O)N[C@@H](C(C)C)C(=O)NC(C)(C)C(=O)OC)NC(=O)[C@H](C(C)C)NC(=O)C(C)(C)NC(=O)C(C)(C)NC(=O)[C@H](C(C)C)NC(=O)C(C)(C)NC(=O)OC(C)(C)C
• SMILES: CC(C)C(C(=O)NC(C(C)C)C(=O)NC(C)(C)C(=O)NC(C(C)C)C(=O)NC(C)(C)C(=O)OC)NC(=O)C(C(C)C)NC(=O)C(C)(C)NC(=O)C(C)(C)NC(=O)C(C(C)C)NC(=O)C(C)(C)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(C)C(C(=O)NC(C(C)C)C(=O)NC(C)(C)C(=O)NC(C(C)C)C(=O)NC(C)(C)C(=O)OC)NC(=O)C(C(C)C)NC(=O)C(C)(C)NC(=O)C(C)(C)NC(=O)C(C(C)C)NC(=O)C(C)(C)NC(=O)OC(C)(C)C
• Sequence: XVXXVVVXVX
• Synonyms: BAVAO; Boc-Aib-Val-Aib-Aib-Val-Val-Val-Aib-Val-Aib-OMe; tert-butyloxycarbonyl-aminoisobutyryl-valyl-aminoisobutyryl-aminoisobutyryl-valyl-valyl-valyl-aminoisobutyryl-valyl-aminoisobutyryl methyl este
• PubChem Compound: 194732
• Last Modified: Nov 11 2021